![molecular formula C8H16Cl2N2O2 B1382338 Octahydropyrrolo[1,2-a]pyrazine-1-carboxylic acid dihydrochloride CAS No. 1803566-98-4](/img/structure/B1382338.png)
Octahydropyrrolo[1,2-a]pyrazine-1-carboxylic acid dihydrochloride
Overview
Description
“Octahydropyrrolo[1,2-a]pyrazine-1-carboxylic acid dihydrochloride” is a chemical compound . It is a derivative of pyrrolopyrazine, a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring .
Synthesis Analysis
Pyrrolopyrazine derivatives, including “this compound”, can be synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
The molecular structure of “this compound” is complex. It includes a pyrrole ring and a pyrazine ring, which are nitrogen-containing heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources .Scientific Research Applications
Synthesis Techniques
- A study by Likhosherstov, Peresada, and Skoldinov (1993) explored a new route for synthesizing Octahydropyrrolo[1,2-a]pyrazine, highlighting advancements in the synthesis process of such compounds (Likhosherstov, Peresada, & Skoldinov, 1993).
Peptidomimetic Derivatives
- Gloanec et al. (2002) described the synthesis of a conformationally constrained peptidomimetic derivative using Octahydropyrrolo[1,2-a]pyrazine, indicating its utility in creating biologically active compounds (Gloanec et al., 2002).
Unnatural Amino Acids
- So et al. (2008) developed a short and efficient route to create conformationally constrained amino acid analogs containing Octahydropyrrolo[1,2-a]pyrazine. This demonstrates its role in constructing unnatural oligopeptides (So et al., 2008).
Novel Chemical Compounds
- Voievudskyi et al. (2016) investigated the chemical reactivity of a pyrrolo[1,2-a]pyrazine derivative towards various electrophilic reagents, leading to the synthesis of novel compounds, which underscores its potential in diverse chemical reactions (Voievudskyi et al., 2016).
Acylation Studies
- Terenin et al. (2008) studied the acylation of pyrrolo[1,2-a]pyrazines, providing insights into the chemical behavior of these compounds under different conditions (Terenin et al., 2008).
Potential Antibacterial Activity
- Nakao et al. (1974) synthesized a series of pyrido[2,3-b]pyrazine-7-carboxylic acids, including derivatives of Octahydropyrrolo[1,2-a]pyrazine, and evaluated their antibacterial properties (Nakao et al., 1974).
Safety and Hazards
properties
IUPAC Name |
1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine-1-carboxylic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2.2ClH/c11-8(12)7-6-2-1-4-10(6)5-3-9-7;;/h6-7,9H,1-5H2,(H,11,12);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NADRWRRMJFOVOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(NCCN2C1)C(=O)O.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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